2-amino-6-(2-aminoethyl)pyrimidin-4-ol dihydrochloride
Description
“2-amino-6-(2-aminoethyl)pyrimidin-4-ol dihydrochloride” is a chemical compound with the empirical formula C6H12Cl2N4O and a molecular weight of 227.09 . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The SMILES string for this compound isCl.Cl.NCCc1nc(N)cc(O)n1 . This indicates that the compound contains two chlorine atoms, a pyrimidin-4-ol ring, and an aminoethyl group . Physical and Chemical Properties Analysis
This compound is a solid at room temperature . Unfortunately, other physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the sources I found.Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-6-(2-aminoethyl)pyrimidin-4-ol dihydrochloride involves the reaction of 2-amino-4-chloro-6-(2-aminoethyl)pyrimidine with sodium hydroxide followed by the addition of hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "2-amino-4-chloro-6-(2-aminoethyl)pyrimidine", "Sodium hydroxide", "Hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 2-amino-4-chloro-6-(2-aminoethyl)pyrimidine in water.", "Step 2: Add sodium hydroxide to the solution and stir for several hours at room temperature.", "Step 3: Acidify the solution with hydrochloric acid to form the dihydrochloride salt of 2-amino-6-(2-aminoethyl)pyrimidin-4-ol.", "Step 4: Isolate the product by filtration and wash with water.", "Step 5: Dry the product under vacuum." ] } | |
CAS No. |
2742656-29-5 |
Molecular Formula |
C6H12Cl2N4O |
Molecular Weight |
227.1 |
Purity |
95 |
Origin of Product |
United States |
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